Cas no 179942-55-3 (4-(tetrazol-5-yl)phenylboronic acid)

4-(Tetrazol-5-yl)phenylboronic acid is a versatile boronic acid derivative featuring a tetrazole functional group, making it valuable in Suzuki-Miyaura cross-coupling reactions and other palladium-catalyzed transformations. The tetrazole moiety enhances its utility in medicinal chemistry and materials science, serving as a bioisostere for carboxylic acids or other heterocycles. Its boronic acid group enables efficient conjugation with aryl or vinyl halides, facilitating the synthesis of complex biaryl structures. The compound is particularly useful in constructing pharmacophores and functional materials due to its stability and reactivity under mild conditions. Proper handling under inert atmospheres is recommended to preserve its integrity.
4-(tetrazol-5-yl)phenylboronic acid structure
179942-55-3 structure
Product Name:4-(tetrazol-5-yl)phenylboronic acid
CAS No:179942-55-3
MF:C7H7BN4O2
MW:189.967080354691
MDL:MFCD06739099
CID:113314
PubChem ID:329765499
Update Time:2025-06-19

4-(tetrazol-5-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-(2H-Tetrazol-5-yl)phenyl)boronic acid
    • 4-(2H-TETRAZOL-5-YL)-PHENYLBORONIC ACID
    • [4-(2H-Tetrazol-5-yl)phenyl]-boronic acid
    • 4-(1HTetrazol-5-yl)phenylboronic acid
    • 4-(2H-tetrazol-5-yl)phenylboronic acid
    • 4-(Tetrazol-5-yl)phenylboronic acid
    • Boronic acid,B-[4-(2H-tetrazol-5-yl)phenyl]-
    • [4-(2H-tetrazol-5-yl)phenyl]boronic acid
    • 4-(1H-Tetrazol-5-yl)-phenylboronic acid
    • DXUPJOQUAAVAGV-UHFFFAOYSA-N
    • ZXBA000529
    • PB27747
    • FCH1600599
    • 4-(1H
    • FT-0757652
    • CS-W003334
    • 179942-55-3
    • AC-33891
    • AKOS006335959
    • MFCD06739099
    • DTXSID30674152
    • SY027324
    • AKOS015854429
    • 4-(1H-tetrazol-5-yl)phenylboronic acid
    • SCHEMBL370528
    • J-011479
    • (4-(1H-tetrazol-5-yl)phenyl)boronic acid
    • AS-31075
    • [4-(2H-1,2,3,4-tetrazol-5-yl)phenyl]boronic acid
    • Piperidine, 1-(3-methylphenyl)-
    • NCGC00249520-01
    • AMY34899
    • MFCD11044435
    • A812503
    • 4-(Tetrazol-5-yl)phenylboronic acid, AldrichCPR
    • (4-(2H-Tetrazol-5-yl)phenyl)boronicacid
    • 4-(2H-1,2,3,4-TETRAZOL-5-YL)PHENYLBORONIC ACID
    • DA-09071
    • 4-(tetrazol-5-yl)phenylboronic acid
    • MDL： MFCD06739099
    • Inchi： 1S/C7H7BN4O2/c13-8(14)6-3-1-5(2-4-6)7-9-11-12-10-7/h1-4,13-14H,(H,9,10,11,12)
    • InChI Key： DXUPJOQUAAVAGV-UHFFFAOYSA-N
    • SMILES： OB(C1C=CC(C2N=NNN=2)=CC=1)O

Computed Properties

  • Exact Mass: 190.06600
  • Monoisotopic Mass: 190.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.9

Experimental Properties

  • Color/Form: Light-green to Brown Solid
  • Density: 1.51
  • Melting Point: 174-179 °C (Decomposition)
  • Boiling Point: 480.3℃ at 760 mmHg
  • Flash Point: 244.3±31.5 °C
  • Refractive Index: 1.641
  • PSA: 94.92000
  • LogP: -1.45350

4-(tetrazol-5-yl)phenylboronic acid Security Information

4-(tetrazol-5-yl)phenylboronic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(tetrazol-5-yl)phenylboronic acid Pricemore >>

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